BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to the Deliquescent
Properties of Crystalline Zinc Nitrate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: ZINC nitrate

Cat. No.: B079279

For Researchers, Scientists, and Drug Development Professionals

Introduction

Crystalline zinc nitrate, a compound of significant interest in various scientific and industrial
fields, including pharmaceuticals, catalysis, and materials science, exhibits pronounced
deliquescent properties. Deliquescence is the process by which a solid substance absorbs
moisture from the atmosphere until it dissolves in the absorbed water and forms a solution.
This technical guide provides a comprehensive overview of the deliquescent behavior of
crystalline zinc nitrate, focusing on its physical and chemical characteristics, the critical
parameters governing its hygroscopicity, and detailed experimental protocols for their
determination.

Zinc nitrate is an inorganic salt with the chemical formula Zn(NOs)2. It is a colorless and
odorless crystalline solid that is highly soluble in water and alcohol.[1][2] It is most commonly
found in its hydrated form, with zinc nitrate hexahydrate (Zn(NOs)2:6H20) being the most
stable and commercially available variant.[3] The presence of water of hydration significantly
influences its physical properties, including its melting point and deliquescence behavior.

The deliguescent nature of zinc nitrate presents both challenges and opportunities. In
pharmaceutical formulations, uncontrolled water absorption can lead to chemical degradation,
altered dissolution rates, and compromised stability of the final product.[4] Conversely, its
hygroscopic properties can be harnessed in applications requiring moisture control or in the
synthesis of specific materials where a solution phase is desired. A thorough understanding of
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its deliquescent properties is therefore crucial for its effective handling, storage, and
application.

Physicochemical Properties of Zinc Nitrate

A summary of the key physicochemical properties of anhydrous zinc nitrate and its common
hydrates is presented in Table 1. The data highlights the differences in molar mass, melting
point, and solubility, all of which are pertinent to the deliquescent nature of the compound.

. Zinc Nitrate Zinc Nitrate
Anhydrous Zinc .
Property . Trihydrate Hexahydrate
Nitrate (Zn(NO3)z2)
(Zn(NO3)2-3H20) (Zn(NO3)2-6H20)
Molar Mass 189.36 g/mol [3] 243.41 g/mol 297.49 g/mol [3]
] Colorless,
Colorless crystalline )
Appearance . - deliquescent
solid[3]
crystals|[3]
Melting Point 110 °C[3] 455 °C 36.4 °C
N _ ~125°C
Boiling Point Decomposes Decomposes
(decomposes)[3]
o 184.3 g/100 mL at 20
Solubility in Water Very soluble 327 g/100 mL at 40 °C oc
Solubility in Other Soluble in ethanol and Very soluble in
Solvents methanol alcohol[3]

Deliquescence and Critical Relative Humidity (CRH)

The deliguescence of a crystalline solid is initiated at a specific atmospheric moisture level
known as the Critical Relative Humidity (CRH). Below the CRH, the solid will not absorb
significant amounts of water from the air. At or above the CRH, the substance will begin to
absorb water vapor until a saturated aqueous solution is formed. The CRH is a critical
parameter for determining the appropriate storage and handling conditions for hygroscopic
materials like zinc nitrate.
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The CRH of zinc nitrate hexahydrate has been reported to be 42% at 20°C. It is important to
note that the CRH is temperature-dependent, generally decreasing with an increase in
temperature.

Experimental Protocols for Determining
Deliquescent Properties

The determination of the deliquescent properties of crystalline zinc nitrate can be achieved
through various experimental techniques. The following sections provide detailed protocols for
two common and effective methods: the Gravimetric Method using Dynamic Vapor Sorption
(DVS) and the Saturated Salt Solution Method.

Gravimetric Method using Dynamic Vapor Sorption
(DVS)

This method involves monitoring the change in mass of a sample as it is exposed to a
controlled, stepwise increase in relative humidity at a constant temperature. The point at which
a sharp increase in mass is observed indicates the CRH.

4.1.1 Materials and Equipment

e Crystalline zinc nitrate (specify hydrate form, e.g., hexahydrate)
e Dynamic Vapor Sorption (DVS) analyzer with a microbalance

e Nitrogen gas (dry)

e Sample pans (aluminum or platinum)

e Spatula

4.1.2 Experimental Procedure

Sample Preparation: Place a small, accurately weighed amount (typically 5-10 mg) of
crystalline zinc nitrate onto a tared DVS sample pan.

Instrument Setup:
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o Set the instrument temperature to the desired value (e.g., 25°C).

o Purge the system with dry nitrogen gas to establish a baseline of 0% relative humidity

(RH).

e Drying Stage: Hold the sample at 0% RH until a stable mass is achieved ( dm/dt < 0.002

%/min). This ensures the removal of any surface-adsorbed water.

e Sorption Analysis:

o Program the DVS to increase the RH in a stepwise manner. A typical sequence would be
increments of 10% RH, from 0% to 90% RH.

o At each RH step, the sample is allowed to equilibrate until a stable mass is recorded.

e Data Analysis:

o Plot the change in mass (%) as a function of the relative humidity (%).

o The CRH is identified as the RH value at which a sharp, significant increase in mass

occurs, indicating the onset of deliquescence.
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Figure 1: Experimental workflow for the Dynamic Vapor Sorption (DVS) method.

Saturated Salt Solution Method

This classic and cost-effective method utilizes saturated aqueous solutions of various salts to
maintain a constant relative humidity within a sealed chamber. By exposing the zinc nitrate
sample to different humidity environments, its deliquescence point can be determined.

4.2.1 Materials and Equipment
» Crystalline zinc nitrate (specify hydrate form)
o A series of sealed desiccators or environmental chambers

o A selection of inorganic salts to create a range of saturated solutions (e.g., lithium chloride,
magnesium chloride, sodium bromide, sodium chloride, potassium nitrate)

« Distilled water

» Beakers or dishes to hold the salt solutions
o Sample holders (e.g., watch glasses)

e Analytical balance

o Hygrometer (for verification of RH)

4.2.2 Experimental Procedure

e Preparation of Humidity Chambers:

o For each desired relative humidity, prepare a saturated salt solution by adding an excess
of the chosen salt to distilled water in a beaker, ensuring there is undissolved solid
present.

o Place each saturated salt solution in a separate, sealed desiccator.

o Allow the desiccators to equilibrate for at least 24 hours. The relative humidity inside each
desiccator will be constant and specific to the salt used at a given temperature.
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e Sample Preparation:

o Weigh a small amount of crystalline zinc nitrate onto a pre-weighed watch glass.
e Exposure:

o Place one prepared zinc nitrate sample in each of the humidity chambers.

o Seal the chambers and maintain them at a constant temperature.
e Observation:

o Periodically observe the samples for any physical changes, such as the appearance of a
liquid phase.

o The lowest relative humidity at which the zinc nitrate sample begins to dissolve is its
Critical Relative Humidity.
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Figure 2: Workflow for the Saturated Salt Solution method.

Mechanism of Deliquescence

The process of deliquescence can be understood as a phase transition from a solid to a
saturated aqueous solution, driven by the difference in water vapor pressure between the
surrounding air and the saturated solution of the salt.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b079279#deliquescent-properties-of-crystalline-zinc-
nitrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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